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Introduction
TA-316 is a novel, chemically synthesized small molecule that functions as a potent c-MPL

(thrombopoietin receptor) agonist. In the field of regenerative medicine, particularly in the ex

vivo generation of platelets from human induced pluripotent stem cells (iPSCs), TA-316 (GMP -

Good Manufacturing Practice grade) has demonstrated significant potential.[1][2][3] It plays a

critical role in promoting the proliferation and maturation of megakaryocyte progenitor cells,

ultimately leading to increased platelet production.[1][2][4] These application notes provide a

comprehensive overview of the utility of TA-316 in regenerative medicine research, complete

with comparative data and detailed experimental protocols.

Mechanism of Action
TA-316 acts as an agonist for the thrombopoietin (TPO) receptor, also known as c-MPL. The

binding of TA-316 to c-MPL on the surface of hematopoietic stem and progenitor cells, as well

as megakaryocytes, initiates a signaling cascade that is crucial for megakaryopoiesis and

thrombopoiesis.[1][5] This activation leads to the proliferation and differentiation of

megakaryocyte progenitors and the maturation of megakaryocytes, which are the precursor

cells to platelets.[5]

The signaling pathway initiated by the activation of the TPO receptor is multifaceted and

involves several key intracellular cascades, including the JAK-STAT and MAPK pathways.[6][7]
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[8][9][10] Upon agonist binding, the c-MPL receptor homodimerizes, leading to the trans-

phosphorylation and activation of Janus kinase 2 (JAK2), which is constitutively associated with

the intracellular domain of the receptor.[6][7][10] Activated JAK2 then phosphorylates tyrosine

residues on the receptor itself, creating docking sites for various signaling proteins. This leads

to the activation of:

STAT (Signal Transducer and Activator of Transcription) proteins (STAT1, STAT3, and

STAT5): Which translocate to the nucleus and regulate the transcription of genes involved in

cell survival, proliferation, and differentiation.[6][8]

MAPK (Mitogen-Activated Protein Kinase) pathway: Which is involved in cell proliferation

and differentiation.[6][7]

PI3K (Phosphatidylinositol-3-Kinase)/AKT pathway: Which promotes cell survival and cell

cycle progression.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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